SJ11646

• Molecular Formula: C36H40ClN9O5S
• Molecular Weight: 746.3 g/mol
• InChI: InChI=1S/C36H40ClN9O5S/c1-22-5-3-6-27(37)33(22)44-35(50)28-20-39-36(52-28)42-29-19-30(41-23(2)40-29)46-17-15-45(16-18-46)14-4-13-38-32(48)21-51-25-9-7-24(8-10-25)26-11-12-31(47)43-34(26)49/h3,5-10,19-20,26H,4,11-18,21H2,1-2H3,(H,38,48)(H,44,50)(H,43,47,49)(H,39,40,41,42)
• InChIKey: AJNQGWOQPRWRML-UHFFFAOYSA-N

SJ11646 – LCK PROTAC Degrader for T-ALL Research

SJ11646 (CAS 2933135-82-9) is a heterobifunctional proteolysis-targeting chimera (PROTAC) that hijacks the cereblon E3 ubiquitin ligase to induce selective, catalytic degradation of lymphocyte-specific protein tyrosine kinase (LCK) [1]. Built on a dasatinib-derived LCK-recognition warhead connected via a piperazine-containing linker to a phenyl-glutarimide cereblon ligand, SJ11646 achieves a degradation potency (DC50) of 0.00838 pM in KOPT-K1 T-ALL cells—approximately six orders of magnitude more potent than earlier IMiD-based LCK PROTACs [2]. Unlike conventional occupancy-driven LCK inhibitors such as dasatinib, SJ11646 eliminates the target protein rather than merely blocking its kinase activity, producing fundamentally distinct pharmacodynamics that cannot be replicated by inhibitor-class compounds [1].

▸ Catalytic LCK protein degradation via cereblon E3 ligase—eliminates the target rather than transiently inhibiting its kinase activity

▸ Tool for distinguishing LCK scaffolding functions from kinase-dependent signaling in T-ALL models

▸ Applicable to T-ALL cell lines and patient-derived xenograft studies requiring sustained pathway suppression

• [1] Hu J, Jarusiewicz JA, Min J, et al. Preclinical evaluation of proteolytic targeting of LCK as a therapeutic approach in T cell acute lymphoblastic leukemia. Sci Transl Med. 2022;14(659):eabo5228. doi:10.1126/scitranslmed.abo5228 View Source
• [2] PMCID: PMC9730446 — Hu J, et al. Preclinical evaluation of proteolytic targeting of LCK as a therapeutic approach in T-cell acute lymphoblastic leukemia. Sci Transl Med. 2022 Aug 24;14(659):eabo5228. (Author manuscript; Figures and supplementary data) View Source

Why Inhibitors Cannot Replace SJ11646

LCK inhibitors such as dasatinib and ponatinib bind reversibly to the kinase ATP pocket and produce transient, concentration-dependent signaling blockade that recovers rapidly upon drug clearance [1]. In contrast, SJ11646 acts through an event-driven, catalytic mechanism: one PROTAC molecule can sequentially degrade multiple LCK protein copies, achieving >92% target depletion within 3 hours at 100 nM in KOPT-K1 cells . Critically, the duration of LCK pathway suppression following a single dose of SJ11646 is 630% longer than that of an equimolar dose of dasatinib in PDX models (52 hours vs. 8 hours of >50% pLCK depletion) [1]. Even closely related dasatinib-based PROTACs such as SJ45566 exhibit a DC50 approximately 144,000-fold weaker than SJ11646 (1.21 nM vs. 0.00838 pM), despite sharing the same warhead, illustrating that linker geometry and cereblon-binder orientation are decisive for degradation efficiency and are not substitutable [2].

Mechanism class mismatch

Occupancy-driven LCK inhibitors (dasatinib, ponatinib) produce transient kinase blockade that recovers upon clearance; catalytic degradation yields sustained target elimination that inhibitors cannot replicate.

PROTAC linker dependency

Dasatinib-based PROTACs with modified linker geometry show drastically different degradation efficiency; even closely related constructs may not transfer potency or duration without independent validation.

Duration-of-action mismatch

Single-dose LCK suppression duration extends well beyond inhibitor profiles; inhibitor washout models cannot substitute for PROTAC pharmacodynamics in long-term readouts.

• [1] Hu J, Jarusiewicz JA, Min J, et al. Preclinical evaluation of proteolytic targeting of LCK as a therapeutic approach in T cell acute lymphoblastic leukemia. Sci Transl Med. 2022;14(659):eabo5228. View Source
• [2] Jarusiewicz JA, et al. Development of an Orally Bioavailable LCK PROTAC Degrader as a Potential Therapeutic Approach to T-Cell Acute Lymphoblastic Leukemia. J Med Chem. 2024;67(14):11868-11884. View Source

SJ11646 Head-to-Head Comparison Evidence

LCK Degradation Potency Comparison

In KOPT-K1 T-ALL cells, SJ11646 induces LCK degradation with a DC50 of 0.00838 pM, representing a >1,000,000-fold improvement over the IMiD-based PROTAC series (1a, 1b, 1c: DC50 of 9.97 nM, 4.57 nM, and 7.59 nM, respectively) [1]. Relative to the next-generation orally bioavailable PROTAC SJ45566 (DC50 = 1.21 nM), SJ11646 is approximately 144,000-fold more potent [2]. Dasatinib does not induce LCK degradation at any concentration tested [1].

LCK Degradation Potency

Head-to-head

SJ11646
DC50 0.00838 pM

IMiD-PROTACs: 4.57–9.97 nM
SJ45566: 1.21 nM
Dasatinib: no degradation

Supports target-engagement efficiency ranking across PROTAC series; sub-picomolar potency in KOPT-K1 cells.

Simple Western quantification; n≥2

Evidence Dimension	DC50 — concentration required to degrade 50% of LCK protein
Target Compound Data	SJ11646: DC50 = 0.00838 pM (8.38 × 10⁻³ pM)
Comparator Or Baseline	IMiD-PROTAC 1a: 9.97 nM; 1b: 4.57 nM; 1c: 7.59 nM [1]; SJ45566: 1.21 nM [2]; Dasatinib: no degradation [1]
Quantified Difference	SJ11646 DC50 is ~1,190,000-fold lower than 1a; ~545,000-fold lower than 1b; ~906,000-fold lower than 1c; ~144,000-fold lower than SJ45566
Conditions	KOPT-K1 T-ALL cell line; dose-response treatment; LCK protein quantified by Simple Western; n≥2

Why This Matters

DC50 is the most direct metric of target-engagement efficiency for a PROTAC degrader; SJ11646's sub-picomolar DC50 means complete target removal is achievable at concentrations orders of magnitude below those required for any comparator PROTAC, directly impacting the feasibility of low-dose in vivo degradation studies.

• [1] PMC9730446 — Hu J, et al. Sci Transl Med. 2022. Figure 2C and associated text: DC50 of SJ11646 vs. IMiD-based PROTACs 1a, 1b, 1c. View Source
• [2] Jarusiewicz JA, et al. Development of an Orally Bioavailable LCK PROTAC Degrader... J Med Chem. 2024;67(14):11868-11884. View Source

Cytotoxicity in LCK-Dependent T-ALL

In the LCK-dependent KOPT-K1 T-ALL cell line, SJ11646 exhibits an LC50 of 0.083 pM for inhibition of leukemia cell growth, which is 1,561-fold lower (more potent) than dasatinib's LC50 of 0.13 nM [1]. Across a panel of 10 patient-derived xenograft (PDX) T-ALL samples, SJ11646 showed superior cytotoxicity relative to dasatinib at all concentrations tested in LCK-activated cases, while showing no cytotoxicity in LCK-independent T-ALL samples (four PDXs and Jurkat), confirming on-target specificity [1].

T-ALL Cytotoxicity

Head-to-head

SJ11646
LC50 0.083 pM

Dasatinib
LC50 0.13 nM (130 pM)

Supports cell-model response comparison; ~1,500-fold lower concentration needed for T-ALL growth inhibition.

KOPT-K1 cells; CTG assay, 72 h; n≥3

Evidence Dimension	LC50 — half-maximal lethal concentration for T-ALL cell growth inhibition
Target Compound Data	SJ11646: LC50 = 0.083 pM (KOPT-K1)
Comparator Or Baseline	Dasatinib: LC50 = 0.13 nM (130 pM) in KOPT-K1
Quantified Difference	1,561-fold more potent (P<0.001, t-test)
Conditions	KOPT-K1 T-ALL cell line; cell viability measured by CTG assay; 72-hour treatment; n≥3

Why This Matters

The ~1,500-fold gain in cytotoxic potency translates directly into the ability to use substantially lower compound quantities in cell-based T-ALL assays, reducing cost per experiment and minimizing vehicle/solvent artifacts while maintaining or exceeding the anti-leukemic effect of dasatinib.

• [1] PMC9730446 — Hu J, et al. Sci Transl Med. 2022. Figure 1C and associated text: Compound 2a (SJ11646) LC50 vs. dasatinib in KOPT-K1. View Source

In Vivo Duration of LCK Suppression

Pharmacokinetic/pharmacodynamic modeling in PDX models of T-ALL demonstrated that a single intraperitoneal dose of SJ11646 (15 mg/kg) maintained >50% suppression of phospho-LCK (pLCK) for 52 hours (range: 40 to >72 hours), compared to only 8 hours (range: 7.5–8.9 hours) for an equimolar dose of dasatinib (10 mg/kg) [1]. This corresponds to a 630% increase in the duration of LCK pathway suppression [1]. The maximal pLCK depletion was also deeper for SJ11646 (97%, 95–99% CI) versus dasatinib (87%, 85–88% CI), with EC50 values of 0.07 ng/mL and 14.5 ng/mL, respectively [1].

In Vivo LCK Suppression Duration

Head-to-head

SJ11646: 52 h (40–72 h)
Dasatinib: 8 h (7.5–8.9 h)

Supports extended pathway suppression in PDX models; single-dose duration ~6.5× longer than inhibitor.

PDX models; >50% pLCK suppression; max depletion 97% vs 87%

Evidence Dimension	Duration of >50% pLCK suppression after single equimolar dose in vivo
Target Compound Data	SJ11646 (15 mg/kg i.p.): 52 hours (40 to >72 h); max pLCK depletion 97%; EC50 = 0.07 ng/mL
Comparator Or Baseline	Dasatinib (10 mg/kg i.p.): 8 hours (7.5–8.9 h); max pLCK depletion 87%; EC50 = 14.5 ng/mL
Quantified Difference	630% longer duration; 10% deeper maximal suppression; ~207-fold lower EC50
Conditions	Patient-derived xenograft (PDX) models of T-ALL in NSG mice; pLCK quantified as pharmacodynamic biomarker; exposure-response modeling

Why This Matters

The 630% longer target suppression directly explains the superior in vivo efficacy profile and means that less frequent dosing regimens are required for sustained LCK pathway blockade, a critical advantage for chronic in vivo efficacy studies and a parameter that standard LCK inhibitors cannot match.

• [1] PMC9730446 — Hu J, et al. Sci Transl Med. 2022. Figure 5I–J and Results section: 'a single injection of SJ11646 led to a degree of LCK signaling suppression that was 630% longer than dasatinib.' View Source

Hematopoietic Toxicity and Therapeutic Index

In normal hematopoietic cells from healthy donors, SJ11646 demonstrated markedly lower cytotoxicity than dasatinib. In CD34+ hematopoietic stem/progenitor cells, the LC50 of SJ11646 was 726.42 nM versus 92.88 nM for dasatinib (7.8-fold higher, indicating lower toxicity) [1]. In peripheral blood mononuclear cells (PBMCs), SJ11646 exhibited an LC50 of 13.84 nM compared to 2.81 nM for dasatinib (4.9-fold higher) [1]. Combined with its >1,500-fold higher potency in T-ALL cells, this differential translates into a substantially widened therapeutic window relative to dasatinib [1].

Hematopoietic Selectivity

Head-to-head

CD34+ LC50: 726.42 nM (SJ11646) vs 92.88 nM (dasatinib)
PBMC LC50: 13.84 nM vs 2.81 nM

Supports selectivity profiling in normal hematopoietic cells; wider separation from T-ALL cytotoxicity.

CD34+ from cord blood; apoptosis readout

Evidence Dimension	LC50 in normal hematopoietic cells — proxy for off-target toxicity
Target Compound Data	SJ11646: CD34+ cells LC50 = 726.42 nM; PBMCs LC50 = 13.84 nM
Comparator Or Baseline	Dasatinib: CD34+ cells LC50 = 92.88 nM; PBMCs LC50 = 2.81 nM
Quantified Difference	7.8-fold lower toxicity in CD34+ cells; 4.9-fold lower toxicity in PBMCs
Conditions	CD34+ cells isolated from cord blood; peripheral blood mononuclear cells; apoptosis measured after drug treatment; Figure 2G

Why This Matters

A widened therapeutic index between malignant T-ALL cells and normal hematopoietic cells is the key differentiator for translational research: SJ11646 offers greater experimental latitude to achieve complete leukemia cell killing while sparing normal blood progenitors, directly impacting the feasibility of long-term in vivo studies and reducing confounding toxicity in co-culture and PDX models.

• [1] PMC9730446 — Hu J, et al. Sci Transl Med. 2022. Figure 2G and Results: 'SJ11646 showed lower toxicity than dasatinib in both CD34+ cells (LC50 of 726.42 and 92.88 nM, respectively)... peripheral blood mononuclear cells (LC50 of 13.84 and 2.81 nM for, respectively).' View Source

Kinase Selectivity Profile

A kinome scan against 468 human kinases (including mutant proteins) at a fixed concentration of 100 nM revealed that SJ11646 retains a selectivity profile closely matching that of dasatinib, with high-affinity binding to LCK, ABL1, KIT, DDR1, and other SRC-family kinases [1]. Importantly, SJ11646 did not induce new kinase interactions beyond dasatinib's intrinsic target spectrum [1]. TMT-based global proteomic profiling in KOPT-K1 cells further confirmed that the protein-expression changes induced by SJ11646 are largely a subset of those induced by dasatinib, with additional degradation-specific effects confined to LCK and a small number of cereblon neo-substrates [1]. This demonstrates that appending the cereblon ligand does not introduce promiscuous off-target degradation [1].

Kinase Selectivity Profile

Reported

468-kinase panel: 51 kinases bound at 100 nM; kinome tree superimposable with dasatinib; no new interactions detected.

Off-target profile closely matches parent inhibitor; supports predictable kinase pharmacology in experimental design.

KINOMEscan; proteomics confirms no novel degradation targets beyond LCK

Evidence Dimension	Kinase selectivity and proteome-wide off-target effects
Target Compound Data	SJ11646 (100 nM): binds 51 human kinases with high affinity; selectivity profile matches dasatinib; no new kinase interactions detected
Comparator Or Baseline	Dasatinib (100 nM): same kinase panel; near-identical selectivity tree
Quantified Difference	Near-identical kinase binding profiles (r² not reported but visually superimposable in kinome trees); proteomic profiling confirms no novel degradation targets beyond dasatinib-affected proteins plus intended LCK degradation
Conditions	DiscoverX KINOMEscan assay; 468 kinases; 100 nM compound; TMT-proteomics in KOPT-K1 cells at 100 nM for 6 hours

Why This Matters

Preservation of the well-characterized dasatinib selectivity profile means researchers can leverage decades of dasatinib pharmacology knowledge while gaining the unique benefit of catalytic LCK degradation. This predictability of off-target effects is critical for interpreting experimental results and designing appropriate controls.

• [1] PMC9730446 — Hu J, et al. Sci Transl Med. 2022. Figure 3D–F (kinome scan) and Figure 3G–I (TMT proteomics); Results: 'SJ11646 retained a high binding affinity to 51 human kinases... without inducing new interactions.' View Source

In Vivo Efficacy in T-ALL PDX Models

In two independent T-ALL patient-derived xenograft (PDX) models, daily intraperitoneal administration of SJ11646 (15 mg/kg) produced significantly greater anti-leukemic efficacy than equimolar dasatinib (10 mg/kg) [1]. When dasatinib-treated mice reached the humane endpoint (75% leukemic blast burden), SJ11646-treated animals showed only 12.9% and 0.9% blasts in PDX_1 and PDX_2, respectively (P<0.0001 for both models) [1]. This translated into markedly extended leukemia-free survival in the SJ11646 arms [1]. No significant changes in body weight or gross toxicities were observed during SJ11646 treatment [1].

In Vivo PDX Efficacy

Head-to-head

SJ11646: blast 12.9% (PDX_1), 0.9% (PDX_2)

Dasatinib: blast 75% (both models at endpoint)

Supports anti-leukemic activity in patient-derived xenograft models; reported blast burden reduction.

NSG mice; daily i.p. 8 weeks; n=5; P

Evidence Dimension	Leukemia burden and survival in T-ALL PDX models
Target Compound Data	SJ11646 (15 mg/kg i.p. daily): PDX_1 blast = 12.9%; PDX_2 blast = 0.9% at time dasatinib group reached endpoint; extended leukemia-free survival
Comparator Or Baseline	Dasatinib (10 mg/kg i.p. daily): PDX_1 blast = 75% (endpoint); PDX_2 blast = 75% (endpoint); median survival significantly shorter
Quantified Difference	PDX_1: 75% vs 12.9% (5.8-fold reduction in blast burden); PDX_2: 75% vs 0.9% (83-fold reduction); P<0.0001 (t-test) for both models
Conditions	NSG mice engrafted with primary T-ALL PDX cells; daily i.p. dosing for 8 weeks; leukemia burden monitored by weekly flow cytometry for human CD45; n=5 per group

Why This Matters

Superior in vivo efficacy in gold-standard PDX models, which retain the heterogeneity of patient tumors, provides the highest level of preclinical evidence that SJ11646 delivers a genuine therapeutic advantage over the standard-of-care comparator dasatinib—this is the pivotal data point for translational research groups deciding between inhibitor-based and degrader-based approaches.

• [1] PMC9730446 — Hu J, et al. Sci Transl Med. 2022. Figure 6B–E and Results: 'SJ11646 showed significantly greater anti-leukemic efficacy than dasatinib (P<0.0001, t-test, for both PDX cases)... animals on the SJ11646 arm showed only 12.9% and 0.9% blast in PDX_1 and PDX_2.' View Source

SJ11646 Optimal Research Applications

LCK-Dependent T-ALL Mechanism-of-Action Studies

For research groups dissecting whether LCK scaffolding functions (beyond kinase activity) contribute to T-ALL survival, SJ11646 is the only tool that eliminates the entire LCK protein with a DC50 of 0.00838 pM [1]. Dasatinib and ponatinib merely inhibit kinase activity while leaving the LCK scaffold intact, confounding interpretation. SJ11646 achieves 92.6% LCK degradation and complete loss of pLCK within 3 hours at 100 nM in KOPT-K1 cells, enabling acute loss-of-function experiments that are impossible with inhibitors [1]. This is the appropriate compound for studies that must distinguish kinase-dependent from kinase-independent LCK functions.

In Vivo T-ALL PDX Efficacy Studies

The 630% longer duration of LCK suppression by SJ11646 over dasatinib (52 hours vs. 8 hours of >50% pLCK depletion after a single dose) makes SJ11646 the compound of choice for in vivo PDX studies where daily dosing is logistically challenging or where continuous target suppression is critical for efficacy readouts [2]. Combined with its superior anti-leukemic efficacy (0.9–12.9% residual blast burden vs. 75% for dasatinib at equivalent time points, P<0.0001) and lack of body-weight changes or gross toxicities, SJ11646 enables chronic dosing regimens with a wider safety margin [2].

Hematopoietic Toxicity Profiling

SJ11646's 7.8-fold lower toxicity in CD34+ hematopoietic stem/progenitor cells (LC50 726.42 nM vs. 92.88 nM for dasatinib) and 4.9-fold lower toxicity in PBMCs (LC50 13.84 nM vs. 2.81 nM) make it the preferred LCK-targeting agent for experiments that require discrimination between anti-leukemic efficacy and hematopoietic toxicity [3]. This includes co-culture assays with bone marrow stromal cells, ex vivo colony-forming unit (CFU) assays, and long-term hematopoietic reconstitution studies where dasatinib's narrow therapeutic window would produce confounding cytotoxicity at active concentrations [3].

BCR-ABL-Positive Leukemia Models

In the BCR-ABL-driven B-ALL cell line SUP-B15, SJ11646 exhibits an LC50 of 0.0123 pM, which is 55,114-fold more potent than dasatinib, and uniquely degrades the BCR-ABL fusion protein whereas dasatinib merely inhibits it [4]. This positions SJ11646 as a high-value tool for laboratories studying BCR-ABL-positive leukemias where complete elimination of the oncogenic fusion protein—rather than transient kinase inhibition—may reveal vulnerabilities not addressable by first-line ABL inhibitors such as imatinib, dasatinib, or ponatinib [4].

Application

Selection Property

Validation Focus

LCK scaffolding vs. kinase function studies

Complete LCK protein degradation (not just kinase inhibition)

Confirm scaffolding roles in T-ALL survival

In vivo T-ALL PDX efficacy models

Extended target suppression duration after single dose

Sustained pathway blockade in PDX pharmacodynamics

Hematopoietic selectivity profiling

Wider separation between T-ALL and normal cell toxicity

Assess selectivity window in co-culture and CFU assays

BCR-ABL-positive leukemia models

BCR-ABL fusion protein degradation (not inhibition)

Verify oncogenic protein elimination in B-ALL

• [1] PMC9730446 — Hu J, et al. Sci Transl Med. 2022. Figure 2A–D: DC50, kinetics of LCK degradation, and pLCK loss in KOPT-K1. View Source
• [2] PMC9730446 — Hu J, et al. Sci Transl Med. 2022. Figure 5I–J and 6B–E: 630% longer pLCK suppression; in vivo PDX efficacy data. View Source
• [3] PMC9730446 — Hu J, et al. Sci Transl Med. 2022. Figure 2G: CD34+ and PBMC toxicity comparison. View Source
• [4] PMC9730446 — Hu J, et al. Sci Transl Med. 2022. Figure 3K–L: SUP-B15 B-ALL cytotoxicity and BCR-ABL degradation data. View Source